![molecular formula C12H11N3O5 B2610355 [1-(4-Carbamoylphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid CAS No. 2185035-81-6](/img/structure/B2610355.png)
[1-(4-Carbamoylphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[1-(4-Carbamoylphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid” is a chemical compound. It is also known as 2-((4-Carbamoylphenyl)amino)acetic acid or Dabigatran Impurity . Its IUPAC name is [4-(aminocarbonyl)anilino]acetic acid .
Physical And Chemical Properties Analysis
The compound 2-((4-Carbamoylphenyl)amino)acetic acid, which is related to the compound , has a boiling point of 501.5±35.0 C at 760 mmHg . It is a solid at room temperature and should be stored at 4C, protected from light .Scientific Research Applications
Angiotensin Converting Enzyme Inhibition
Research has shown the synthesis and evaluation of derivatives related to this chemical structure for their angiotensin converting enzyme (ACE) inhibitory activities. These studies are significant in the context of developing potential treatments for hypertension and cardiovascular diseases. The structure-activity relationships of these compounds provide valuable insights for medicinal chemistry (Hayashi et al., 1989).
Conformational Studies and Supramolecular Chemistry
The compound has also been a subject of conformational studies, particularly in the context of supramolecular chemistry. Its rigid acceptor-donor-acceptor hydrogen-bonding site along with a flexible side chain allows for various conformations, making it an interesting coformer for supramolecular complexes. These studies contribute to the understanding of molecular interactions and crystal engineering (Gerhardt et al., 2012).
Antioxidant Activity
A series of compounds including derivatives of this chemical structure have been synthesized and evaluated for their antioxidant activities. The findings from such studies could be pivotal in developing therapeutic agents for diseases caused by oxidative stress (Chornous et al., 2013).
Antimicrobial Activity
Derivatives of the compound have been synthesized and tested for their antibacterial activity, showing promising results against certain strains of bacteria. This line of research is crucial for the discovery of new antibiotics and combating antibiotic resistance (Trotsko et al., 2018).
Polymorphism and Pharmaceutical Development
The compound's derivatives have been studied for their polymorphic forms, which is critical in the pharmaceutical industry for drug formulation and stability. Understanding the polymorphic behavior of drug molecules can lead to the development of more effective and stable pharmaceutical products (Nogueira et al., 2020).
Properties
IUPAC Name |
2-[1-(4-carbamoylphenyl)-2,5-dioxoimidazolidin-4-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O5/c13-10(18)6-1-3-7(4-2-6)15-11(19)8(5-9(16)17)14-12(15)20/h1-4,8H,5H2,(H2,13,18)(H,14,20)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMONVDUYBDKKTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)N2C(=O)C(NC2=O)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.